Cas no 127-83-3 (Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1))

Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1) structure
127-83-3 structure
Product Name:Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1)
CAS No:127-83-3
MF:C12H10CaO8S2
MW:386.411000728607
CID:166035
PubChem ID:31392
Update Time:2025-04-19

Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1)
    • calcium bis(4-hydroxybenzenesulphonate)
    • calcium,4-hydroxybenzenesulfonate
    • calcium bis(4-hydroxybenzenesulfonate)
    • Calcium phenolsulfonate
    • Calcium sulfophenolate
    • Bis(4-hydroxybenzenesulfonic acid) calcium
    • Bis(4-hydroxybenzenesulfonic acid)calcium salt
    • Q27252087
    • DTXSID80155365
    • SCHEMBL119165
    • CALCIUM PHENOLSULFONATE [MI]
    • UNII-199995D30M
    • JVEDXKIOAFPPPG-UHFFFAOYSA-L
    • EINECS 204-868-3
    • Calcium bis(hydroxybenzenesulfonate)
    • 199995D30M
    • NS00079529
    • 127-83-3
    • CALCIUM PHENOLSULPHONATE
    • P-HYDROXYBENZENESULFONIC ACID CALCIUM SALT
    • calcium;4-hydroxybenzenesulfonate
    • BENZENESULFONIC ACID, 4-HYDROXY-, CALCIUM SALT (2:1)
    • calcium 4-hydroxybenzenesulfonate
    • BENZENESULFONIC ACID, P-HYDROXY-, CALCIUM SALT (2:1)
    • Inchi: 1S/2C6H6O4S.Ca/c2*7-5-1-3-6(4-2-5)11(8,9)10;/h2*1-4,7H,(H,8,9,10);/q;;+2/p-2
    • InChI Key: JVEDXKIOAFPPPG-UHFFFAOYSA-L
    • SMILES: [Ca+2].S(C1C=CC(=CC=1)O)(=O)(=O)[O-].S(C1C=CC(=CC=1)O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 385.9443
  • Monoisotopic Mass: 385.944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 172A^2

Experimental Properties

  • PSA: 154.86

Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1) Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd